Cas no 2138528-77-3 (4-(Propan-2-yl)-3-(1,2-thiazol-4-yl)cyclohexan-1-one)

• Product Name: 4-(Propan-2-yl)-3-(1,2-thiazol-4-yl)cyclohexan-1-one
• CAS No: 2138528-77-3
• MF: C₁₂H₁₇NOS
• MW: 223.334481954575
• CID: 5786864
• PubChem ID: 165491009
• Update Time: 2025-06-07

4-(Propan-2-yl)-3-(1,2-thiazol-4-yl)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 4-(propan-2-yl)-3-(1,2-thiazol-4-yl)cyclohexan-1-one
• EN300-1156874
• 2138528-77-3
• 4-(Propan-2-yl)-3-(1,2-thiazol-4-yl)cyclohexan-1-one

• Inchi： 1S/C12H17NOS/c1-8(2)11-4-3-10(14)5-12(11)9-6-13-15-7-9/h6-8,11-12H,3-5H2,1-2H3
• InChI Key： SXHHWMDREJZJAU-UHFFFAOYSA-N
• SMILES： S1C=C(C=N1)C1CC(CCC1C(C)C)=O

Computed Properties

• Exact Mass: 223.10308534g/mol
• Monoisotopic Mass: 223.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 58.2Ų

Additional information on 4-(Propan-2-yl)-3-(1,2-thiazol-4-yl)cyclohexan-1-one

4-(Propan-2-yl)-3-(1,2-thiazol-4-yl)cyclohexan-1-one (CAS No. 2138528-77-3): A Comprehensive Overview

4-(Propan-2-yl)-3-(1,2-thiazol-4-yl)cyclohexan-1-one (CAS No. 2138528-77-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, characterized by its cyclohexanone core and substituted thiazole and isopropyl groups, has been the subject of extensive research in recent years, particularly in the areas of pharmacology and drug development.

The cyclohexanone scaffold is a well-known motif in medicinal chemistry, often associated with compounds exhibiting diverse biological activities. The presence of the thiazole ring, a heterocyclic structure containing sulfur and nitrogen atoms, further enhances the compound's potential for modulating various biological targets. The isopropyl substituent adds steric bulk and can influence the compound's solubility and metabolic stability.

Recent studies have highlighted the potential of 4-(Propan-2-yl)-3-(1,2-thiazol-4-yl)cyclohexan-1-one as a lead compound for the development of new therapeutic agents. One notable area of research is its activity against various cancer cell lines. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent cytotoxic effects against human breast cancer cells (MCF-7) and colorectal cancer cells (HCT116). The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

In addition to its anticancer properties, 4-(Propan-2-yl)-3-(1,2-thiazol-4-yl)cyclohexan-1-one has shown promise in the treatment of neurodegenerative diseases. Research conducted at the University of California, Los Angeles (UCLA) found that this compound can effectively reduce oxidative stress and inflammation in neuronal cells, which are key factors contributing to conditions such as Alzheimer's disease and Parkinson's disease. The ability to modulate these pathways makes it a valuable candidate for further preclinical studies.

The pharmacokinetic profile of 4-(Propan-2-yl)-3-(1,2-thiazol-4-yl)cyclohexan-1-one has also been investigated to assess its suitability as a drug candidate. Studies have shown that it exhibits favorable oral bioavailability and a reasonable half-life, which are crucial parameters for successful drug development. Moreover, preliminary toxicology studies have indicated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

The structural versatility of 4-(Propan-2-yl)-3-(1,2-thiazol-4-yl)cyclohexan-1-one allows for further optimization through chemical modifications. Researchers have explored various analogs by altering the substituents on the cyclohexanone ring or the thiazole moiety to enhance potency and selectivity. These efforts have led to the identification of several derivatives with improved pharmacological profiles, paving the way for more advanced clinical trials.

In conclusion, 4-(Propan-2-yl)-3-(1,2-thiazol-4-yl)cyclohexan-1-one (CAS No. 2138528-77-3) represents a promising lead compound with a wide range of potential applications in medicinal chemistry. Its unique structure and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.